Cas no 139424-17-2 (2-Pyrimidinethiol,4-amino-)

• Product Name: 2-Pyrimidinethiol,4-amino-
• CAS No: 139424-17-2
• MF: C₄H₅N₃S
• MW: 127.167598485947
• CID: 102345
• PubChem ID: 2724245
• Update Time: 2025-04-19

2-Pyrimidinethiol,4-amino- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinethiol,4-amino-
• 4-Amino-2(1H)-pyrimidinethione
• 4-AMINO-2-MERCAPTOPYRIMIDINE
• 2-Pyrimidinethiol, 4-amino- (9CI)
• 139424-19-4
• 2(1H)-Pyrimidinethione, 6-amino-
• 4-Amino-2(1H)-pyrimidinethione #
• GEO-00152
• 4-aminopyrimidine-2(1H)-thione
• 6-Aminopyrimidine-2(1H)-thione
• NSC-211571
• 333-49-3
• NSC211571
• NSC 211571
• NSC 45755
• NSC45755
• DTXSID0059823
• Z314598904
• MFCD00006075
• Cytosine, 2-thio-
• 4-amino-1H-pyrimidine-2-thione
• 2-Pyrimidinethiol, 1,4-dihydro-4-imino- (9CI)
• 107759-90-0
• 2-Thiocytosine, 97%
• D73961
• Cytosine, thio-
• 2(1H)-Pyrimidinethione, 3,4-dihydro-4-imino- (9CI)
• 2-Pyrimidinethiol, 1,6-dihydro-6-imino- (9CI)
• 139424-18-3
• POTASSIUM2-METHYL-2-BUTOXIDE
• NS00029464
• J-019158
• 2(1H)-Pyrimidinethione, 3,4-dihydro-4-imino-, (Z)- (9CI)
• AKOS001448300
• FT-0617466
• 2-Pyrimidinethiol,1,4-dihydro-4-imino-(9ci)
• 2(1H)-Pyrimidinone, 4-aminothio-
• 140907-24-0
• MS-20308
• AKOS006223224
• Q20892009
• 6-amino-1H-pyrimidine-2-thione
• 139424-17-2
• 2(1H)-Pyrimidinethione,3,4-dihydro-4-imino-,(Z)-(9ci)
• AI3-52256
• 2-Thiocytosine
• 6-azanyl-1H-pyrimidine-2-thione
• EINECS 206-374-3
• 6-Amino-2(1H)-pyrimidinethione
• 2(1H)-Pyrimidinethione, 4-amino-
• AKOS024015281
• CS-0078723
• 4-Aminopyrimidine-2-thiol
• Thiocytosine
• NSC-45755
• A821739
• SCHEMBL20718
• MFCD00057341
• 2-Pyrimidinethiol, 4-amino-
• 2-Pyrimidinethiol, 1,4-dihydro-4-imino-
• DB-271165
• DB-271166
• pyrimidine, 4-amino-2-mercapto-
• STL553555
• 2(1H)-PYRIMIDINETHIONE, 3,4-DIHYDRO-4-IMINO-
• DB-271167
• G70300
• BBL100192
• 2-Pyrimidinethiol, 1,6-dihydro-6-imino-
• DB-268869
• DB-048390
• FA17458
• 2-Thiocytosine;6-Amino-2-pyrimidinethione;4-Aminothio-2-pyrimidinone

• Inchi： 1S/C4H5N3S/c5-3-1-2-6-4(8)7-3/h1-2H,(H3,5,6,7,8)
• InChI Key： DCPSTSVLRXOYGS-UHFFFAOYSA-N
• SMILES： S=C1N=CC=C(N)N1

Computed Properties

• Exact Mass: 127.02055
• Monoisotopic Mass: 127.02041835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• PSA: 51.8